6-Amino-3-tert-butyl-4-{2-nitrophenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
6-Amino-3-tert-butyl-4-{2-nitrophenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
294634-98-3
VCID:
VC0433436
InChI:
InChI=1S/C17H17N5O3/c1-17(2,3)14-13-12(9-6-4-5-7-11(9)22(23)24)10(8-18)15(19)25-16(13)21-20-14/h4-7,12H,19H2,1-3H3,(H,20,21)/t12-/m0/s1
SMILES:
CC(C)(C)C1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3[N+](=O)[O-]
Molecular Formula:
C17H17N5O3
Molecular Weight:
339.3g/mol
6-Amino-3-tert-butyl-4-{2-nitrophenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
CAS No.: 294634-98-3
Main Products
VCID: VC0433436
Molecular Formula: C17H17N5O3
Molecular Weight: 339.3g/mol
![6-Amino-3-tert-butyl-4-{2-nitrophenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile - 294634-98-3](/images/no_structure.jpg)
| CAS No. | 294634-98-3 |
|---|---|
| Product Name | 6-Amino-3-tert-butyl-4-{2-nitrophenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
| Molecular Formula | C17H17N5O3 |
| Molecular Weight | 339.3g/mol |
| IUPAC Name | (4S)-6-amino-3-tert-butyl-4-(2-nitrophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
| Standard InChI | InChI=1S/C17H17N5O3/c1-17(2,3)14-13-12(9-6-4-5-7-11(9)22(23)24)10(8-18)15(19)25-16(13)21-20-14/h4-7,12H,19H2,1-3H3,(H,20,21)/t12-/m0/s1 |
| Standard InChIKey | LMVLTKOYCJFJGR-LBPRGKRZSA-N |
| Isomeric SMILES | CC(C)(C)C1=C2[C@H](C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3[N+](=O)[O-] |
| SMILES | CC(C)(C)C1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3[N+](=O)[O-] |
| Canonical SMILES | CC(C)(C)C1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3[N+](=O)[O-] |
| PubChem Compound | 693969 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume